Cas no 89892-98-8 (ethyl 2-(bromomethyl)cyclopropanecarboxylate)

• Product Name: ethyl 2-(bromomethyl)cyclopropanecarboxylate
• CAS No: 89892-98-8
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• MDL: MFCD21605296
• CID: 2146381
• PubChem ID: 12740744
• Update Time: 2025-06-08

ethyl 2-(bromomethyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(bromomethyl)cyclopropanecarboxylate
• Ethyl 2-(bromomethyl)cyclopropane-1-carboxylate
• DB-319336
• EN300-755075
• ethyl rac-(1r,2r)-2-(bromomethyl)cyclopropane-1-carboxylate
• 2-Bromomethyl-cyclopropanecarboxylic acid ethyl ester
• XAUNGMQKDDMMQW-UHFFFAOYSA-N
• AS-6334
• SCHEMBL1898822
• MFCD21605296
• Ethyl2-(bromomethyl)cyclopropane-1-carboxylate
• 89892-98-8

• MDL： MFCD21605296
• Inchi： 1S/C7H11BrO2/c1-2-10-7(9)6-3-5(6)4-8/h5-6H,2-4H2,1H3
• InChI Key： XAUNGMQKDDMMQW-UHFFFAOYSA-N
• SMILES： BrCC1CC1C(=O)OCC

Computed Properties

• Exact Mass: 205.99424Da
• Monoisotopic Mass: 205.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 218.0±13.0 °C at 760 mmHg
• Flash Point: 85.7±19.8 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

ethyl 2-(bromomethyl)cyclopropanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 2-(bromomethyl)cyclopropanecarboxylate

Recent Advances in the Application of Ethyl 2-(Bromomethyl)cyclopropanecarboxylate (CAS 89892-98-8) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(bromomethyl)cyclopropanecarboxylate (CAS 89892-98-8) is a versatile cyclopropane derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates and agrochemicals. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and neurological disorders.

One of the most notable advancements involves the use of ethyl 2-(bromomethyl)cyclopropanecarboxylate as a building block for the synthesis of cyclopropyl-containing compounds, which are prevalent in many FDA-approved drugs. Researchers have leveraged its bromomethyl group for selective functionalization, enabling the construction of complex molecular architectures with high precision. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of cyclopropyl-based protease inhibitors, showing promising activity against SARS-CoV-2 viral replication.

In addition to its role in drug discovery, this compound has been employed in the development of novel chemical probes for studying biological systems. A recent Nature Chemical Biology article highlighted its use in photoaffinity labeling experiments, where it was incorporated into probes to investigate protein-ligand interactions in real time. This approach has provided valuable insights into the mechanisms of action of several therapeutic targets, paving the way for the design of more effective drugs.

Furthermore, advancements in synthetic methodologies have improved the efficiency and scalability of producing ethyl 2-(bromomethyl)cyclopropanecarboxylate. A 2024 study in Organic Process Research & Development reported a streamlined, cost-effective synthesis route that reduces hazardous byproducts and enhances yield. This development is particularly significant for industrial-scale applications, where safety and environmental considerations are paramount.

Despite these promising developments, challenges remain in optimizing the stability and reactivity of this compound under various conditions. Ongoing research aims to address these limitations by exploring alternative protecting groups and reaction conditions. Collaborative efforts between academia and industry are expected to further expand the utility of ethyl 2-(bromomethyl)cyclopropanecarboxylate in drug discovery and chemical biology.

In conclusion, ethyl 2-(bromomethyl)cyclopropanecarboxylate (CAS 89892-98-8) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its applications span from drug synthesis to biological probe development, underscoring its importance as a multifunctional intermediate. Future research will likely uncover new opportunities for this compound, solidifying its position as a cornerstone in medicinal chemistry.